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Compound of Interest

Compound Name: C3a (70-77)

Cat. No.: B15607999

Get Quote

For Immediate Release

This application note provides a comprehensive guide for the chemical synthesis of the C3a
(70-77) peptide, an octapeptide with the sequence Ala-Ser-His-Leu-Gly-Leu-Ala-Arg. This

peptide corresponds to the C-terminal region of the human complement component 3a (C3a)

and is a valuable tool for research into the complement system, inflammation, and immune

responses. The following protocols are intended for researchers, scientists, and drug

development professionals.

The C3a (70-77) peptide exhibits biological activities similar to the full-length C3a protein, albeit

at a lower potency, and interacts with the C3a receptor (C3aR), a G protein-coupled receptor.

[1] Its synthesis is most effectively achieved through solid-phase peptide synthesis (SPPS)

using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry. This document outlines the detailed

methodology for its synthesis, purification, and characterization.

I. Synthesis and Purification Data
Successful synthesis and purification of the C3a (70-77) peptide should yield a product of high

purity, which is crucial for reliable biological assays. The following table summarizes the key

quantitative data associated with the synthesis process.
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Parameter Value Method of Determination

Peptide Sequence
Ala-Ser-His-Leu-Gly-Leu-Ala-

Arg
-

Molecular Weight

(Monoisotopic)
883.5 g/mol Mass Spectrometry

Expected Yield (Crude) 70-85% Gravimetric Analysis

Purity (Post-Purification) >95%

Reverse-Phase High-

Performance Liquid

Chromatography (RP-HPLC)

Final Yield (Purified) 30-50% Gravimetric Analysis

II. Experimental Protocols
This section provides a detailed, step-by-step protocol for the synthesis, cleavage, purification,

and characterization of the C3a (70-77) peptide.

A. Solid-Phase Peptide Synthesis (SPPS) using Fmoc
Chemistry
The synthesis is performed on a solid support resin, with each amino acid added sequentially.

The Fmoc protecting group on the N-terminus of the growing peptide chain is removed at each

step, allowing for the coupling of the next Fmoc-protected amino acid.

1. Resin Selection and Preparation:

Resin: Rink Amide MBHA resin (0.3-0.8 mmol/g substitution) is recommended to obtain a C-

terminal amide.

Swelling: Swell the resin in dimethylformamide (DMF) for 1-2 hours prior to the first coupling

step.

2. Amino Acid Coupling Cycles (Repeated for each amino acid):

Fmoc Deprotection:
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Treat the resin with 20% piperidine in DMF for 5 minutes.

Drain and repeat the treatment with 20% piperidine in DMF for 15 minutes to ensure

complete Fmoc removal.

Wash the resin thoroughly with DMF (5 times), dichloromethane (DCM) (3 times), and

DMF (3 times).

Amino Acid Activation and Coupling:

In a separate vessel, dissolve the Fmoc-protected amino acid (3-5 equivalents relative to

resin loading) and a coupling agent such as HBTU (3-5 equivalents) in DMF.

Add N,N-Diisopropylethylamine (DIPEA) (6-10 equivalents) to the amino acid solution to

activate it.

Immediately add the activated amino acid solution to the deprotected resin.

Allow the coupling reaction to proceed for 1-2 hours with gentle agitation.

Wash the resin with DMF (5 times) to remove excess reagents.

Capping (Optional but Recommended): To block any unreacted amino groups, treat the resin

with a solution of acetic anhydride and DIPEA in DMF for 30 minutes.

3. Recommended Protected Amino Acids:

Fmoc-Ala-OH

Fmoc-Ser(tBu)-OH

Fmoc-His(Trt)-OH

Fmoc-Leu-OH

Fmoc-Gly-OH

Fmoc-Arg(Pbf)-OH
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B. Cleavage and Deprotection
Once the synthesis is complete, the peptide is cleaved from the resin, and the side-chain

protecting groups are removed simultaneously.

1. Cleavage Cocktail Preparation:

Prepare a cleavage cocktail of Trifluoroacetic acid (TFA) / Triisopropylsilane (TIS) / Water

(95:2.5:2.5 v/v/v). This cocktail is effective for peptides containing arginine and histidine

residues.[2]

2. Cleavage Procedure:

Wash the peptide-resin with DCM and dry it under a stream of nitrogen.

Add the cleavage cocktail to the resin (approximately 10 mL per gram of resin).

Incubate the mixture at room temperature for 2-3 hours with occasional swirling.

Filter the resin and collect the filtrate containing the cleaved peptide.

Wash the resin with a small amount of fresh cleavage cocktail and combine the filtrates.

3. Peptide Precipitation:

Precipitate the crude peptide by adding the TFA solution to cold diethyl ether (10-fold

excess).

Centrifuge the mixture to pellet the peptide.

Wash the peptide pellet with cold diethyl ether twice to remove scavengers and residual

cleavage reagents.

Dry the crude peptide pellet under vacuum.

C. Purification by Reverse-Phase High-Performance
Liquid Chromatography (RP-HPLC)
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The crude peptide is purified to homogeneity using RP-HPLC.

1. System and Column:

System: A preparative or semi-preparative HPLC system.

Column: A C18 reverse-phase column is suitable for the purification of this octapeptide.[3]

2. Mobile Phases:

Solvent A: 0.1% TFA in water.

Solvent B: 0.1% TFA in acetonitrile.

3. Purification Protocol:

Dissolve the crude peptide in a minimal amount of Solvent A.

Inject the peptide solution onto the equilibrated C18 column.

Elute the peptide using a linear gradient of Solvent B (e.g., 5-60% over 30 minutes) at a flow

rate appropriate for the column size.

Monitor the elution profile at 214 nm and 280 nm.

Collect the fractions corresponding to the main peptide peak.

D. Characterization
The purity and identity of the final peptide product are confirmed using analytical techniques.

1. Analytical RP-HPLC:

Analyze an aliquot of the purified peptide on an analytical C18 column using a similar

gradient as in the preparative run to confirm purity (>95%).

2. Mass Spectrometry:
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Determine the molecular weight of the purified peptide using Electrospray Ionization Mass

Spectrometry (ESI-MS).[4][5] The observed mass should correspond to the calculated

monoisotopic mass of C3a (70-77) (883.5 Da).

III. Signaling Pathways and Experimental Workflows
A. C3a Receptor (C3aR) Signaling Pathway
The C3a (70-77) peptide exerts its biological effects by binding to the C3a receptor (C3aR), a G

protein-coupled receptor. C3aR preferentially couples to Gi/o/z proteins.[6][7] This interaction

initiates a cascade of intracellular signaling events.
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Caption: C3aR Signaling Pathway

B. Experimental Workflow for Synthesis and Analysis
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The overall workflow for producing and verifying the C3a (70-77) peptide is a sequential

process from synthesis to final characterization.
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Caption: C3a (70-77) Synthesis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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